Cas no 19143-67-0 (2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one)

2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one structure
19143-67-0 structure
Product Name:2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one
CAS No:19143-67-0
MF:C7H9N5O
MW:179.179260015488
CID:1108402
PubChem ID:10261674
Update Time:2025-04-20

2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one
    • 2-amino-3,7-dimethylpurin-6-one
    • 2-amino-3,7-dimethyl-3H-purin-6(7H)-one
    • NSC700001
    • DTXSID40437452
    • NSC-700001
    • CHEMBL4760585
    • 19143-67-0
    • 6H-Purin-6-one, 2-amino-3,7-dihydro-3,7-dimethyl-
    • 2-amino-3,7-dimethyl-6,7-dihydro-3H-purin-6-one
    • 2-amino-6-oxo-3,6-dihydro-3,7-dimethylpurine
    • 3,7-Dimethylguanine
    • Inchi: 1S/C7H9N5O/c1-11-3-9-5-4(11)6(13)10-7(8)12(5)2/h3H,1-2H3,(H2,8,10,13)
    • InChI Key: KDXAUYFKVGLUHH-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN2C)N(C)C(N)=N1

Computed Properties

  • Exact Mass: 179.08087
  • Monoisotopic Mass: 179.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • PSA: 76.51
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